Cas no 1798728-20-7 (2-(3-methoxypyridin-2-yl)acetic acid hydrochloride)

2-(3-Methoxypyridin-2-yl)acetic acid hydrochloride is a chemically synthesized compound featuring a pyridine core substituted with a methoxy group at the 3-position and an acetic acid moiety at the 2-position, in its hydrochloride salt form. This structure imparts solubility in polar solvents and enhances stability for handling and storage. The compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring functionalized pyridine derivatives. Its hydrochloride form improves crystallinity and facilitates purification processes. The methoxy and carboxylic acid groups offer reactive sites for further derivatization, making it valuable for constructing complex molecular architectures in medicinal chemistry and material science applications.

2-(3-methoxypyridin-2-yl)acetic acid hydrochloride structure

1798728-20-7 structure

Product Name:2-(3-methoxypyridin-2-yl)acetic acid hydrochloride

CAS No:1798728-20-7

MF:C₈H₁₀ClNO₃

MW:203.622901439667

CID:4614959

PubChem ID:91642742

Update Time:2025-11-01

2-(3-methoxypyridin-2-yl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-(3-methoxypyridin-2-yl)acetic Acid hydrochloride
- 2-(3-methoxypyridin-2-yl)acetic acid hydrochloride
- Inchi： 1S/C8H9NO3.ClH/c1-12-7-3-2-4-9-6(7)5-8(10)11;/h2-4H,5H2,1H3,(H,10,11);1H
- InChI Key： ICLUCUKWZGAJSP-UHFFFAOYSA-N
- SMILES： C(C1N=CC=CC=1OC)C(=O)O.Cl

2-(3-methoxypyridin-2-yl)acetic acid hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M228628-10mg	2-(3-methoxypyridin-2-yl)acetic Acid hydrochloride	1798728-20-7		10mg	$ 70.00	2022-06-04
TRC	M228628-50mg	2-(3-methoxypyridin-2-yl)acetic Acid hydrochloride	1798728-20-7		50mg	$ 230.00	2022-06-04
TRC	M228628-100mg	2-(3-methoxypyridin-2-yl)acetic Acid hydrochloride	1798728-20-7		100mg	$ 365.00	2022-06-04
Enamine	EN300-191272-0.05g	2-(3-methoxypyridin-2-yl)acetic acid hydrochloride	1798728-20-7	95%	0.05g	$81.0	2023-09-17
Enamine	EN300-191272-0.1g	2-(3-methoxypyridin-2-yl)acetic acid hydrochloride	1798728-20-7	95%	0.1g	$120.0	2023-09-17
Enamine	EN300-191272-0.25g	2-(3-methoxypyridin-2-yl)acetic acid hydrochloride	1798728-20-7	95%	0.25g	$171.0	2023-09-17
Enamine	EN300-191272-0.5g	2-(3-methoxypyridin-2-yl)acetic acid hydrochloride	1798728-20-7	95%	0.5g	$270.0	2023-09-17
Enamine	EN300-191272-1.0g	2-(3-methoxypyridin-2-yl)acetic acid hydrochloride	1798728-20-7	95%	1g	$0.0	2023-06-08
Enamine	EN300-191272-2.5g	2-(3-methoxypyridin-2-yl)acetic acid hydrochloride	1798728-20-7	95%	2.5g	$607.0	2023-09-17
Enamine	EN300-191272-5.0g	2-(3-methoxypyridin-2-yl)acetic acid hydrochloride	1798728-20-7	95%	5.0g	$1039.0	2023-02-16

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3. Excellent electrochemical performance of LiFe0.4Mn0.6PO4 microspheres produced using a double carbon coating process†

Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
4. Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†

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Additional information on 2-(3-methoxypyridin-2-yl)acetic acid hydrochloride

Comprehensive Overview of 2-(3-Methoxypyridin-2-yl)acetic Acid Hydrochloride (CAS No. 1798728-20-7)

2-(3-Methoxypyridin-2-yl)acetic acid hydrochloride (CAS No. 1798728-20-7) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, characterized by its pyridine core and methoxy functional group, has garnered significant attention due to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for bioactive molecules, given its unique structural features and reactivity.

In recent years, the demand for high-purity intermediates like 2-(3-methoxypyridin-2-yl)acetic acid hydrochloride has surged, driven by advancements in medicinal chemistry and biopharmaceuticals. The compound’s CAS number 1798728-20-7 serves as a critical identifier in regulatory and commercial databases, ensuring traceability and compliance in global supply chains. Its synthesis often involves multistep organic reactions, including esterification, hydrolysis, and salt formation, which are topics frequently searched by chemists and industry professionals.

The pharmaceutical industry has shown growing interest in derivatives of pyridine due to their versatility in designing small-molecule therapeutics. For instance, 2-(3-methoxypyridin-2-yl)acetic acid hydrochloride may serve as a precursor for kinase inhibitors or GPCR modulators, aligning with current trends in targeted drug delivery and personalized medicine. These applications are often highlighted in peer-reviewed journals and patent filings, making the compound a subject of ongoing scientific inquiry.

From a synthetic chemistry perspective, the compound’s hydrochloride salt form enhances its stability and solubility, which are critical for laboratory-scale experiments and industrial production. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity. These methods are frequently discussed in online forums and research communities, reflecting the compound’s relevance in modern chemical workflows.

Environmental and green chemistry considerations are also shaping the discourse around 2-(3-methoxypyridin-2-yl)acetic acid hydrochloride. Researchers are exploring sustainable synthesis routes to minimize waste and energy consumption, addressing broader concerns about eco-friendly manufacturing. This aligns with the increasing focus on ESG (Environmental, Social, and Governance) metrics in the chemical sector, a topic gaining traction in industry reports and investor communications.

In summary, 2-(3-methoxypyridin-2-yl)acetic acid hydrochloride (CAS No. 1798728-20-7) represents a valuable chemical entity with diverse applications in drug development and material science. Its structural complexity and functional adaptability make it a subject of enduring interest, as evidenced by its frequent mention in scientific literature and commercial catalogs. For researchers and manufacturers alike, understanding its properties and potential is essential for leveraging its full capabilities in innovative projects.